
Creatine Citrate: A Technical Guide for
Researchers and Drug Development

Professionals

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Creatine citrate

Cat. No.: B069006 Get Quote

An In-depth Examination of the Chemical Properties, Synthesis, and Analysis of Creatine
Citrate Variants

This technical guide provides a comprehensive overview of creatine citrate, focusing on its

chemical identifiers, physicochemical properties, and relevant experimental protocols. It is

intended for researchers, scientists, and professionals in the field of drug development who are

interested in the technical aspects of this popular creatine salt.

Chemical Identification and Molecular Formula
Creatine citrate exists in several stoichiometric forms, which has led to some ambiguity in its

classification. The most common forms are monocreatine, dicreatine, and tricreatine citrate.

The properties of each are distinct, and it is crucial to differentiate between them for accurate

research and development.
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Compound CAS Number Molecular Formula
Molecular Weight (
g/mol )

Monocreatine Citrate
177024-62-3, 440632-

86-0[1][2]
C₁₀H₁₇N₃O₉ 323.26[1]

Dicreatine Citrate
331942-93-9 (from

supplier data)
C₁₄H₂₆N₆O₁₁ 454.39[3]

Tricreatine Citrate

Not definitively

assigned; often

associated with

177024-62-3[4]

C₁₈H₃₅N₉O₁₃ 585.52[5]

Note: The CAS number 177024-62-3 is frequently used for various forms of creatine citrate in

commercial listings, leading to potential confusion. Researchers should verify the specific

stoichiometry of the material being used.

Physicochemical Properties
The different forms of creatine citrate exhibit varying physical and chemical properties, most

notably in their melting points and aqueous solubility. These characteristics are critical for

formulation development and bioavailability studies.
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Property
Monocreatine
Citrate

Dicreatine
Citrate

Tricreatine
Citrate

Creatine
Monohydrate
(for
comparison)

Appearance
White crystalline

powder

White to off-white

powder
White powder

White crystalline

powder

Melting Point 112-114 °C ~146 °C 148-154 °C
~255 °C

(decomposes)[6]

Solubility in

Water

Higher than

Creatine

Monohydrate

27.29 mg/mL (at

25 °C)[7]

29 g/L (at 20 °C)

[8]
14 g/L (at 20 °C)

pH of Saturated

Solution
Acidic Acidic ~3.2 ~7.0

Synthesis and Metabolic Pathways
Chemical Synthesis of Creatine Citrate
The synthesis of dicreatine and tricreatine citrate involves the reaction of creatine

monohydrate with citric acid in a solvent, typically anhydrous methanol. The stoichiometry of

the reactants is adjusted to produce the desired salt form.

A general workflow for the synthesis is presented below:
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Synthesis of Tricreatine Citrate

Charge reactor with anhydrous methanol

Add anhydrous citric acid with stirring

Stir for 30 minutes

Add creatine monohydrate (3:1 molar ratio to citric acid)

Stir for approximately 4 hours

Filter the resulting product

Wash the product with methanol

Dry the final product

Tricreatine Citrate
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Creatine Biosynthesis Pathway

Arginine

AGAT

Glycine

Guanidinoacetate

GAMT

S-adenosyl methionine (SAM)

S-adenosyl homocysteine (SAH) Creatine
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Influence of Creatine on Akt/mTOR Pathway

Creatine Supplementation

Increased IGF-1 Signaling

Akt Activation

mTOR Activation

p70S6K Phosphorylation

Increased Muscle Protein Synthesis

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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